Cas no 1701-77-5 (DL-alpha-Methoxyphenylacetic acid)

• Product Name: DL-alpha-Methoxyphenylacetic acid
• CAS No: 1701-77-5
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 41840
• PubChem ID: 107202
• Update Time: 2025-11-02

DL-alpha-Methoxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• DL-alpha-Methoxyphenylacetic acid
• .α.-Methoxyphenylacetic acid
• )-(methoxy)phenylacetic acid
• 2-Methoxy-2-phenylacetic acid
• Acetic acid, methoxyphenyl-
• Methoxy(phenyl)acetic acid
• MOPA
• NSC 5665
• Methoxyphenylacetic acid
• α-Methoxybenzeneacetic acid
• DL-Methoxyphenylacetic acid
• CAS-1701-77-5
• DL-I+/--Methoxyphenylacetic Acid
• methoxy-phenylacetic acid
• AI3-19941
• (-)-alpha-methoxyphenylacetic acid
• ()-(methoxy)phenylacetic acid
• 1701-77-5
• 2-methoxy-2-phenyl-acetic acid
• DL-
• DTXSID9020829
• CS-W010811
• (S)-(-)-alpha-Methoxyphenylacetic acid
• Benzeneacetic acid, .alpha.-methoxy-, (R)-
• Benzeneacetic acid, alpha-methoxy-
• A914662
• UNII-MAT0P17A95
• A-Methoxyphenylacetic acid
• EINECS 230-300-9
• (+/-)- alpha -Methoxyphenylacetic acid
• (methyloxy)(phenyl)acetic acid
• (1)-(Methoxy)phenylacetic acid
• alpha-Methoxyphenylacetic acid
• (RS)-2-METHOXY-2-PHENYLACETIC ACID
• MFCD00064216
• .alpha.-Methoxyphenylacetic acid
• Acetic acid, methoxyphenyl
• (+)-alpha-methoxy-alpha-phenylacetic acid
• J-016290
• M0837
• WA8N5X9TFK
• DTXCID90829
• (r)-(-)-a-methoxyphenylacetic acid
• SY013786
• NSC-5665
• EINECS 223-580-9
• (RS)-alpha-Methoxyphenylacetic acid
• Benzeneacetic acid, .alpha.-methoxy-, (S)-
• DL-O-Methylmandelic Acid
• NSC5665
• AKOS016339674
• (+/-)-alpha-Methoxyphenylacetic acid, crystalline
• methoxy phenylacetic acid
• Z316258914
• (+/-)-a-Methoxyphenylacetic acid
• J-509783
• AMY40689
• NCGC00255165-01
• MAT0P17A95
• 7021-09-2
• UNII-WA8N5X9TFK
• VL35DS7HGX
• Benzeneacetic acid, .alpha.-methoxy-
• 12N-121
• alpha-Methoxybenzeneacetic acid
• (+/-)-.ALPHA.-METHOXYPHENYLACETIC ACID
• Tox21_301985
• Methoxyphenylacetic acid, (-)-
• SY012964
• UNII-VL35DS7HGX
• MFCD00064217
• alpha-Methoxyphenylacetic acid, 99%
• EINECS 247-492-5
• (R)-(-)-.alpha.-Methoxyphenylacetic acid
• EINECS 216-933-3
• O-Methyl-DL-mandelic acid
• CHEMBL3182106
• Benzeneacetic acid, .alpha.-methoxy-, (.+/-.)-
• (+/-)-alpha-Methoxyphenylacetic acid
• FT-0624375
• Bionet2_000356
• SY021799
• HMS1365A04
• AKOS000113715
• Methoxyphenylacetic acid, (+)-
• MPA cpd
• EN300-42701
• Q27283784
• SCHEMBL155984
• METHOXYPHENYLACETIC ACID, (+/-)-
• (+/-)-2-Methoxy-2-phenylacetic acid
• FT-0605272
• FT-0605066
• CHEBI:167718
• SB10521
• NS00015555
• DB-360599
• STL169379
• FM182852
• DB-055391
• ALBB-024878

• Inchi： 1S/C9H10O3/c1-12-8(9(10)11)7-5-3-2-4-6-7/h2-6,8H,1H3,(H,10,11)
• InChI Key： DIWVBIXQCNRCFE-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.182 g/cm3
• Melting Point: 68-72 ºC
• Boiling Point: 283.8ºC at 760 mmHg
• Flash Point: 283.8 °C at 760 mmHg
• Refractive Index: 1.535
• PSA: 46.53
• LogP: 1.45870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on DL-alpha-Methoxyphenylacetic acid

DL-alpha-Methoxyphenylacetic Acid (CAS 1701-77-5): A Comprehensive Overview of Its Synthesis, Applications, and Research Advancements

DL-alpha-Methoxyphenylacetic acid, a derivative of phenylacetic acid with a methoxy group at the alpha position, has garnered significant attention in the field of biotechnology and pharmaceutical research. This compound, with its unique molecular structure and functional groups, plays a pivotal role in various biochemical processes. The CAS 1701-77-5 identifier is widely recognized in scientific databases, reflecting its importance in both academic and industrial contexts. Recent studies have highlighted its potential applications in drug development, metabolic regulation, and enzyme activity modulation.

The chemical structure of DL-alpha-Methoxyphenylacetic acid consists of a phenyl ring connected to an acetic acid group, with an additional methoxy functional group at the alpha carbon. This structural feature contributes to its solubility properties and reactivity in chemical reactions. The presence of the methoxy group enhances its ability to interact with biological targets, making it a valuable candidate for pharmaceutical applications. Researchers have demonstrated that the compound exhibits low toxicity and high bioavailability, which are critical factors in drug candidate selection.

Recent advancements in synthetic methodologies have enabled the efficient production of DL-alpha-Methoxyphenylacetic acid with high purity. A 2023 study published in Journal of Medicinal Chemistry reported a novel catalytic approach using transition metal complexes to achieve enantioselective synthesis, which is essential for pharmaceutical applications where stereochemistry dictates biological activity. This breakthrough has significantly improved the scalability of production processes, reducing costs and environmental impact.

In the realm of drug development, DL-alpha-Methoxyphenylacetic acid has shown promise as a scaffold for the design of novel therapeutics. Its ability to modulate enzyme activity has been explored in the context of metabolic disorders. For instance, a 2024 study in ACS Chemical Biology demonstrated that the compound can inhibit specific isoforms of acetyl-CoA carboxylase, a key enzyme in fatty acid synthesis. This finding suggests potential applications in the treatment of obesity-related metabolic syndromes.

Furthermore, the compound's interaction with cellular signaling pathways has been investigated in recent years. A 2023 review in Pharmacological Research highlighted its role in modulating the PI3K/Akt signaling cascade, which is implicated in various diseases including cancer and diabetes. Researchers have proposed that DL-alpha-Methoxyphenylacetic acid could serve as a dual-action agent by simultaneously targeting multiple pathways involved in disease progression.

Biotechnological applications of DL-alpha-Methoxyphenylacetic acid extend beyond pharmaceuticals. In the field of synthetic biology, the compound has been utilized as a building block for the development of biodegradable polymers. A 2024 publication in Biomaterials described its incorporation into polymeric matrices to create materials with controlled degradation rates, suitable for drug delivery systems and tissue engineering applications.

Environmental considerations have also prompted research into the biodegradation of DL-alpha-Methoxyphenylacetic acid. A 2023 study in Environmental Science & Technology investigated the microbial degradation pathways of the compound, revealing that specific bacterial strains can metabolize it into non-toxic byproducts. This finding is crucial for assessing the environmental impact of its industrial applications and ensuring sustainable practices.

Despite its promising properties, the use of DL-alpha-Methoxyphenylacetic acid requires careful consideration of its physicochemical properties. Its solubility in polar solvents and its stability under various pH conditions are critical factors in its formulation and application. Researchers have developed advanced analytical techniques, such as high-performance liquid chromatography (HPLC), to ensure the accurate quantification and quality control of the compound in both research and industrial settings.

The compound's potential in personalized medicine has also been explored. A 2024 study in Pharmaceutical Research investigated its efficacy in patient-derived cell models, demonstrating that its therapeutic effects can be tailored to individual genetic profiles. This approach aligns with the growing trend of precision medicine, where treatments are customized to maximize therapeutic outcomes while minimizing adverse effects.

Challenges remain in fully harnessing the potential of DL-alpha-Methoxyphenylacetic acid. While its structural versatility offers numerous opportunities, further research is needed to optimize its pharmacokinetic properties and enhance its therapeutic index. Additionally, the development of more efficient synthetic routes and the exploration of its interactions with other bioactive compounds are areas of ongoing investigation.

In conclusion, DL-alpha-Methoxyphenylacetic acid represents a significant advancement in the field of biotechnology and pharmaceutical research. Its unique molecular structure and diverse applications underscore its importance in the development of novel therapeutics and sustainable materials. Continued research into its properties and potential applications will be essential in unlocking its full potential for the benefit of human health and the environment.